N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide
• InChI: InChI=1S/C18H19NO5/c1-12(24-15-6-4-14(21-2)5-7-15)18(20)19-10-13-3-8-16-17(9-13)23-11-22-16/h3-9,12H,10-11H2,1-2H3,(H,19,20)
• InChI Key: DKYQCTCFASKTIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC2=C(C=C1)OCO2)OC3=CC=C(C=C3)OC
• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide, also known as MDMP, is a chemical compound that has been synthesized for various scientific research applications.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide binds to the 5-HT2A receptor and activates it, leading to a cascade of cellular signaling events that ultimately result in changes in neuronal activity. This activation of the receptor is thought to underlie the psychoactive effects of N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide, including altered perception and mood.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide has been shown to induce a range of physiological and biochemical effects in animal models. These effects include changes in heart rate and blood pressure, alterations in body temperature, and changes in locomotor activity. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide has been shown to induce changes in brain activity, including alterations in cortical and subcortical regions.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide has several advantages for use in laboratory experiments. It is a highly selective agonist for the 5-HT2A receptor, meaning that it can be used to specifically target this receptor without affecting other receptors. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide has a relatively long half-life, allowing for sustained activation of the receptor. However, there are also limitations to the use of N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide in laboratory experiments. For example, its psychoactive effects may complicate interpretation of results, and its effects may vary depending on the species and strain of animal used.

Future Directions

There are several potential future directions for research on N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide. One area of interest is the development of novel compounds that selectively target the 5-HT2A receptor with greater potency and specificity than N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide. Additionally, further research is needed to fully understand the physiological and biochemical effects of N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide and its potential clinical applications. Finally, studies investigating the effects of N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide on other receptors and signaling pathways may yield important insights into its mechanism of action and potential therapeutic uses.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide has been primarily used in scientific research as a tool for studying the function of certain receptors in the brain. Specifically, it has been used to study the serotonin 5-HT2A receptor, which is involved in various physiological processes such as mood regulation and perception. N-(1,3-benzodioxol-5-ylmethyl)-2-(4-methoxyphenoxy)propanamide is a selective agonist for this receptor, meaning that it binds to and activates it, leading to changes in cellular signaling and ultimately, physiological effects.